Cas no 1556482-02-0 (2-(3-Bromo-4-fluorophenoxy)acetic acid)

• Product name: 2-(3-Bromo-4-fluorophenoxy)acetic acid
• CAS No: 1556482-02-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 5746826
• PubChem ID: 83231542

2-(3-Bromo-4-fluorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-fluorophenoxy)acetic acid
• AKOS021553732
• EN300-1628155
• 1556482-02-0
• 2-(3-bromo-4-fluorophenoxy)aceticacid
• Acetic acid, 2-(3-bromo-4-fluorophenoxy)-
• 2-(3-Bromo-4-fluorophenoxy)acetic acid

• Inchi： 1S/C8H6BrFO3/c9-6-3-5(1-2-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： PTNCIAMWUFOPOG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OCC(=O)O)F

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.717±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±27.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives